N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclopentanecarboxamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)cyclopentanecarboxamide
• InChI: InChI=1S/C19H26N2O3/c1-4-21-15-11-14(20-17(22)13-7-5-6-8-13)9-10-16(15)24-12-19(2,3)18(21)23/h9-11,13H,4-8,12H2,1-3H3,(H,20,22)
• InChI Key: SGLQCEFPTUCIOJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NC(=O)C3CCCC3)OCC(C1=O)(C)C
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C19H26N2O3 and its molecular weight is 330.428. The purity is usually 95%.
BenchChem offers high-quality N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research in medicinal chemistry has extensively explored the synthesis of novel compounds and their biological activities, aiming to discover effective therapeutic agents. For example, the design, synthesis, and QSAR studies of novel classes of compounds have shown promising antibacterial activity against specific bacterial strains such as Staphylococcus aureus and Bacillus subtilis, without exhibiting cytotoxicity against mammalian cells at effective concentrations (Palkar et al., 2017). Similarly, carboxamide derivatives have been tested for their cytotoxic activity against various cancer cell lines, demonstrating the potential for antitumor applications (Deady et al., 2005).

Novel Fused Structures and Their Implications

The synthesis of novel fused structures such as benzoxepine-1,2,3-triazole hybrids using Cu-catalyzed azide–alkyne cycloaddition strategies has been reported, with some compounds showing antibacterial properties and cytotoxicity against lung and colon cancer cell lines (Kuntala et al., 2015). Such studies underscore the importance of innovative synthetic approaches in the development of new therapeutic agents with potential antibacterial and anticancer activities.

Applications in Agricultural and Environmental Sciences

In addition to medicinal applications, the development of polymeric and solid lipid nanoparticles for the sustained release of agricultural fungicides has been investigated, highlighting the role of nanotechnology in enhancing the efficacy and reducing the environmental impact of chemical agents (Campos et al., 2015).